N-(2-ethoxyphenyl)-2-[[(2-methoxy-5-methylphenyl)sulfonyl](methyl)amino]acetamide

• Molecular Formula: C19H24N2O5S
• Molecular Weight: 392.5 g/mol
• IUPAC Name: N-(2-ethoxyphenyl)-2-[(2-methoxy-5-methylphenyl)sulfonyl-methylamino]acetamide
• InChI: InChI=1S/C19H24N2O5S/c1-5-26-16-9-7-6-8-15(16)20-19(22)13-21(3)27(23,24)18-12-14(2)10-11-17(18)25-4/h6-12H,5,13H2,1-4H3,(H,20,22)
• InChI Key: DTCFUEYDSJVIAQ-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC=C1NC(=O)CN(C)S(=O)(=O)C2=C(C=CC(=C2)C)OC

Description

N-(2-ethoxyphenyl)-2-[[(2-methoxy-5-methylphenyl)sulfonyl](methyl)amino]acetamide, also known as EMA401, is a small molecule drug that has been developed as a potential treatment for chronic pain. It works by targeting a specific receptor in the nervous system, known as the angiotensin II type 2 receptor (AT2R), which has been implicated in the development and maintenance of chronic pain.

Mechanism of Action

N-(2-ethoxyphenyl)-2-[[(2-methoxy-5-methylphenyl)sulfonyl](methyl)amino]acetamide works by targeting the AT2R receptor, which is found in the nervous system and has been implicated in the development and maintenance of chronic pain. By blocking the activity of this receptor, N-(2-ethoxyphenyl)-2-[[(2-methoxy-5-methylphenyl)sulfonyl](methyl)amino]acetamide is thought to reduce the sensitivity of the nervous system to pain signals, leading to a reduction in pain symptoms.
Biochemical and Physiological Effects:
N-(2-ethoxyphenyl)-2-[[(2-methoxy-5-methylphenyl)sulfonyl](methyl)amino]acetamide has been shown to have a range of biochemical and physiological effects in the nervous system. These include reducing the activity of pain-sensing neurons, decreasing the release of pro-inflammatory cytokines, and increasing the production of anti-inflammatory cytokines. These effects are thought to contribute to the drug's analgesic properties.

Advantages and Limitations for Lab Experiments

N-(2-ethoxyphenyl)-2-[[(2-methoxy-5-methylphenyl)sulfonyl](methyl)amino]acetamide has several advantages as a potential treatment for chronic pain. It has been shown to be effective in a range of animal models of chronic pain, and it has a good safety profile with no significant side effects reported in clinical trials. However, there are also some limitations to the use of N-(2-ethoxyphenyl)-2-[[(2-methoxy-5-methylphenyl)sulfonyl](methyl)amino]acetamide in lab experiments. The drug is relatively expensive to produce, and its complex synthesis method may limit its availability for research purposes.

Future Directions

There are several potential future directions for research on N-(2-ethoxyphenyl)-2-[[(2-methoxy-5-methylphenyl)sulfonyl](methyl)amino]acetamide. These include investigating its potential as a treatment for other types of chronic pain, such as fibromyalgia and chronic headache. Additionally, further studies are needed to better understand the mechanism of action of the drug and to identify potential biomarkers that could be used to predict patient response to treatment. Finally, research is needed to optimize the synthesis method for N-(2-ethoxyphenyl)-2-[[(2-methoxy-5-methylphenyl)sulfonyl](methyl)amino]acetamide and to develop more cost-effective production methods that could increase the availability of the drug for research purposes.

Synthesis Methods

N-(2-ethoxyphenyl)-2-[[(2-methoxy-5-methylphenyl)sulfonyl](methyl)amino]acetamide is synthesized using a multi-step process that involves the reaction of several different chemical compounds. The synthesis method is complex and involves the use of several different reagents and catalysts. However, the chemical synthesis of N-(2-ethoxyphenyl)-2-[[(2-methoxy-5-methylphenyl)sulfonyl](methyl)amino]acetamide has been optimized to produce high yields of the compound with good purity.

Scientific Research Applications

N-(2-ethoxyphenyl)-2-[[(2-methoxy-5-methylphenyl)sulfonyl](methyl)amino]acetamide has been the subject of extensive scientific research, with numerous preclinical and clinical studies investigating its potential as a treatment for chronic pain. The drug has been shown to be effective in a range of animal models of chronic pain, including neuropathic pain, inflammatory pain, and cancer-related pain.